N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide

• IUPAC Name: N-[4-(diethylcarbamoyl)phenyl]-2-ethoxybenzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-22(5-2)20(24)15-11-13-16(14-12-15)21-19(23)17-9-7-8-10-18(17)25-6-3/h7-14H,4-6H2,1-3H3,(H,21,23)
• InChI Key: HRAASHYASXCORG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OCC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide, commonly known as DEAB, is a small molecule inhibitor that has gained significant attention in scientific research due to its ability to selectively inhibit aldehyde dehydrogenase (ALDH) enzymes.

Mechanism of Action

DEAB acts as a competitive inhibitor of N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide enzymes by binding to the active site of the enzyme, thereby preventing the conversion of aldehydes to their corresponding carboxylic acids. This inhibition leads to an accumulation of toxic aldehydes, which can have various physiological effects depending on the tissue or cell type.
Biochemical and Physiological Effects
DEAB has been shown to have diverse biochemical and physiological effects, depending on the cellular context. In cancer cells, DEAB has been shown to inhibit cancer stem cell self-renewal and induce apoptosis. In neural stem cells, DEAB has been shown to promote neuronal differentiation. In addition, DEAB has been shown to modulate the retinoic acid signaling pathway by inhibiting the conversion of retinaldehyde to retinoic acid.

Advantages and Limitations for Lab Experiments

One of the major advantages of DEAB is its selectivity for N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide1A1, N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide3A1, and N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide3A2 isoforms. This selectivity allows researchers to study the specific functions of these enzymes without affecting other N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide isoforms. However, one of the limitations of DEAB is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

DEAB has significant potential for future research in various fields, including cancer biology, stem cell biology, and drug metabolism. Some of the future directions for DEAB research include:
1. Studying the role of DEAB in cancer stem cell biology and its potential as a therapeutic agent for cancer treatment.
2. Investigating the effects of DEAB on drug metabolism and its potential as a tool for drug discovery.
3. Exploring the use of DEAB in neural stem cell biology and its potential for promoting neuronal differentiation.
4. Developing more selective and potent N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide inhibitors based on the structure of DEAB.
Conclusion
DEAB is a small molecule inhibitor that has gained significant attention in scientific research due to its ability to selectively inhibit N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide enzymes. DEAB has diverse biochemical and physiological effects, depending on the cellular context, and has significant potential for future research in various fields. However, the potential off-target effects of DEAB should be carefully considered when interpreting experimental results.

Synthesis Methods

DEAB can be synthesized using a straightforward process that involves the reaction of 2-ethoxybenzoic acid with N,N-diethylcarbamoyl chloride in the presence of a base, such as triethylamine. The resulting intermediate is then treated with 4-aminobenzoyl chloride to yield DEAB.

Scientific Research Applications

DEAB has been extensively used in scientific research to study the role of N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide enzymes in various biological processes, including stem cell differentiation, cancer development, and drug metabolism. N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide is a family of enzymes that plays a crucial role in the metabolism of endogenous and exogenous aldehydes. DEAB selectively inhibits N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide1A1, N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide3A1, and N-{4-[(diethylamino)carbonyl]phenyl}-2-ethoxybenzamide3A2 isoforms, making it a valuable tool for studying the specific functions of these enzymes.